Cas no 71799-35-4 ((4-chlorophenyl)methanesulfonamide)

(4-chlorophenyl)methanesulfonamide structure
71799-35-4 structure
Product Name:(4-chlorophenyl)methanesulfonamide
CAS No:71799-35-4
MF:C7H8ClNO2S
MW:205.661919593811
MDL:MFCD06154059
CID:545039
PubChem ID:581056
Update Time:2025-04-19

(4-chlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide, 4-chloro-
    • (4-chlorophenyl)methanesulfonamide
    • (4-chloro-phenyl)-methanesulfonic acid amide
    • 1-(4-chlorophenyl)methanesulfonamide
    • EN300-264145
    • 4-Chlorophenylmethanesulfonamide
    • SCHEMBL1645091
    • 4-Chlorobenzylsulfonamide
    • 71799-35-4
    • WCA79935
    • CS-0243477
    • (4-Chlorophenyl)methanesulfonamide #
    • Methanesulfonamide, N-(4-chlorophenyl)-
    • DTXSID20342358
    • Benzene, 1-chloro-4-methylsulfonylamino-
    • AKOS004024676
    • Z274587950
    • F79494
    • SB77260
    • AM101185
    • DB-300662
    • MDL: MFCD06154059
    • Inchi: 1S/C7H8ClNO2S/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
    • InChI Key: FFGCRXVYUSRRQO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CS(N)(=O)=O

Computed Properties

  • Exact Mass: 204.99654
  • Monoisotopic Mass: 204.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16

(4-chlorophenyl)methanesulfonamide Pricemore >>

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